2-(4-chlorophenyl)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C20H18ClN3O2/c21-17-8-6-15(7-9-17)14-19(25)22-12-13-24-20(26)11-10-18(23-24)16-4-2-1-3-5-16/h1-11H,12-14H2,(H,22,25)
• InChI Key: WHYDFYRMPXNCTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C20H18ClN3O2
• Molecular Weight: 367.8 g/mol

Description

2-(4-chlorophenyl)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)acetamide, also known as CP-544326, is a small molecule drug compound that has been studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Antibacterial Applications

Synthesis and Antibacterial Activity : The compound 2-(4-chlorophenyl)-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)acetamide and its derivatives have been explored for antibacterial properties. Researchers synthesized a series of compounds including 2-(4-chlorophenyl)-N-(4-oxo-2-aryl(1,3 thiazolidin-3-yl))acetamides and evaluated their antibacterial activity against gram-positive and gram-negative bacteria, such as S. aureus and E. coli. These compounds exhibited moderate to good activity, demonstrating their potential as antibacterial agents. QSAR (Quantitative Structure-Activity Relationship) studies highlighted the positive contribution of substituents at specific positions, indicating that structural modifications can enhance antibacterial properties (Desai, Shah, Bhavsar, & Saxena, 2008).

Antimicrobial Activity Evaluation : Similarly, new derivatives of the compound, particularly focusing on 1,3-oxazolyl-7-chloroquinazolin-4(3H)ones, were prepared and their antimicrobial activities were assessed. Notable activity was observed in certain derivatives, suggesting the relevance of the core compound in developing antimicrobial agents (Patel & Shaikh, 2011).

Analgesic and Anti-inflammatory Applications

Analgesic and Anti-inflammatory Potentials : A variety of novel 2-(substituted)-N-(4-oxo-2-phenylquinazolin-3(3H)-yl)acetamides were synthesized and investigated for their analgesic and anti-inflammatory activities. Among the synthesized compounds, specific derivatives showed potent analgesic and anti-inflammatory activities, comparable to reference standards, with a relatively mild ulcerogenic potential. This research indicates the potential use of such compounds in pain and inflammation management, suggesting a therapeutic aspect of these chemical structures (Alagarsamy, Solomon, Sulthana, Vijay, & Narendhar, 2015).

Other Applications

Hydrogen Bonding and Molecular Conformations : In another study, the structural aspects and hydrogen bonding patterns of derivatives, including 2-(4-chlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide, were examined. The research illustrated different molecular conformations and hydrogen bonding, leading to various dimensional structures. This study contributes to understanding the chemical and physical properties of the compound, which can be crucial in its application in material science or as a model for further pharmacological investigations (Narayana, Yathirajan, Rathore, & Glidewell, 2016).